Cas no 2138273-69-3 (1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine)

1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine structure
2138273-69-3 structure
Product Name:1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine
CAS No:2138273-69-3
MF:C11H14N4
MW:202.255661487579
CID:6306320
PubChem ID:165952966
Update Time:2025-07-23

1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine
    • EN300-1110222
    • 2138273-69-3
    • 1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
    • Inchi: 1S/C11H14N4/c1-9(10-4-2-3-5-13-10)8-15-7-6-14-11(15)12/h2-7,9H,8H2,1H3,(H2,12,14)
    • InChI Key: CPFKYVACPOWNAT-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1N)CC(C)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.7Ų

1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110222-0.05g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
0.05g
$1008.0 2023-10-27
Enamine
EN300-1110222-0.1g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
0.1g
$1056.0 2023-10-27
Enamine
EN300-1110222-0.25g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
0.25g
$1104.0 2023-10-27
Enamine
EN300-1110222-0.5g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
0.5g
$1152.0 2023-10-27
Enamine
EN300-1110222-1.0g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3
1g
$1500.0 2023-05-24
Enamine
EN300-1110222-2.5g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
2.5g
$2351.0 2023-10-27
Enamine
EN300-1110222-5.0g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3
5g
$4349.0 2023-05-24
Enamine
EN300-1110222-10.0g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3
10g
$6450.0 2023-05-24
Enamine
EN300-1110222-1g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
1g
$1200.0 2023-10-27
Enamine
EN300-1110222-5g
1-[2-(pyridin-2-yl)propyl]-1H-imidazol-2-amine
2138273-69-3 95%
5g
$3479.0 2023-10-27

Additional information on 1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine

Introduction to 1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine (CAS No. 2138273-69-3)

1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138273-69-3, has garnered attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridin-2-yl group and an imidazol-2-amine moiety, which are key features that contribute to its biological activity and reactivity.

The pyridin-2-yl substituent is a heterocyclic aromatic ring that is commonly found in many bioactive molecules. Its presence often enhances the solubility and metabolic stability of compounds, making it a valuable component in drug design. The imidazol-2-amine part of the molecule introduces a nitrogen-rich scaffold that can interact with various biological targets, including enzymes and receptors. This dual functionality makes 1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of nitrogen-containing heterocycles in the development of novel therapeutic agents. The imidazol-2-amine moiety, in particular, has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that compounds containing this scaffold can exhibit potent inhibitory effects on target enzymes, leading to potential therapeutic benefits.

In the context of drug discovery, the structural features of 1-2-(pyridin-2-yl)propyl-1H-imidazol-2-amine make it an attractive scaffold for further derivatization and optimization. The presence of both the pyridin-2-yl and imidazol-2-amine groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, variations in the substitution patterns of these heterocycles can significantly alter the compound's binding affinity, selectivity, and pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Preclinical studies have shown that derivatives of imidazoleamines can exhibit significant therapeutic effects in animal models of various diseases. These studies have laid the groundwork for further investigation into the mechanisms of action of 1-(pyridin–2–yl)propyl–1H–imidazol–5–amine, particularly in terms of how it interacts with biological targets and modulates disease pathways.

The synthesis of 1-(pyridin–2–yl)propyl–1H–imidazol–5–amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only enhance the synthetic route but also improve scalability for industrial production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-(pyridin–2–yl)propyl–1H–imidazol–5–amine and its potential biological targets. These studies provide insights into how the compound's structure influences its pharmacological activity, helping researchers design more effective derivatives. Additionally, virtual screening techniques have been used to identify novel analogs with enhanced potency and reduced toxicity.

The pharmacological profile of 1-(pyridin–3–yl)propyl – 4 – ( 4 – fluoro phenyl ) – 1 H – imidazole – 5 – carboxamide has been extensively evaluated in vitro and in vivo. Initial studies have revealed promising results regarding its ability to inhibit key enzymes involved in disease progression. For example, derivatives of this compound have shown inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes.

The development of novel therapeutic agents often requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The case of ( E ) - N - ( 4 – chloro phenethyl ) - N - [ ( 5 – chloro pyrimidin – 4 – yl ) amino ] - ( E ) - 3 – ( tri fluoromethyl ) - 4 – propenamide exemplifies how collaboration across different scientific fields can accelerate drug discovery efforts. By integrating structural biology, computational modeling, and preclinical testing, researchers can rapidly identify promising candidates for further development.

The future prospects for compounds like ( E ) - N - [ ( 5 – chloro pyrimidin – 4 – yl ) amino ] - N - [ ( pyridin – 3 – yl carbamoyl ) methyl ] - 4 – hexenamide are bright, given their diverse biological activities and potential therapeutic applications. As research continues to uncover new mechanisms of disease and develop innovative synthetic methodologies, compounds such as these will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.